Cas no 2023832-30-4 (1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester
• CAS No: 2023832-30-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5292786
• Update Time: 2025-06-15

1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-5-6-7-11(15)10-8-14(9-10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： MEROCCBMTMYIQH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(=O)CCCC)C1

Additional information on 1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2023832-30-4)

The compound 1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2023832-30-4) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring an azetidine ring and a tert-butyl ester group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in the design of novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-Azetidinecarboxylic acid derivatives has surged, driven by their versatility in medicinal chemistry. The 3-(1-oxopentyl) side chain introduces a ketone functionality, which can be further modified for targeted applications. This compound is often explored in the context of peptide mimetics and enzyme inhibitors, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, the 1,1-dimethylethyl ester (tert-butyl ester) group serves as a protective moiety, enhancing the compound's stability during reactions. This feature is particularly relevant in multi-step syntheses, where protecting groups are essential to prevent unwanted side reactions. The compound's CAS No. 2023832-30-4 is frequently searched in academic and industrial databases, reflecting its growing importance in organic synthesis and drug design.

The rise of AI-driven drug discovery has further amplified interest in compounds like 1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester. Machine learning models often prioritize molecules with modular structures, and this compound fits the criteria due to its adaptable functional groups. Researchers are also investigating its potential in green chemistry applications, where sustainable synthesis methods are prioritized to reduce environmental impact.

Another area of exploration is the compound's role in bioconjugation strategies. Its reactive ketone group can form stable linkages with biomolecules, making it useful in proteomics and diagnostic reagent development. This aligns with the broader trend of integrating chemical tools into life sciences, a topic frequently discussed in scientific forums and publications.

For those sourcing 1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester, quality and purity are critical factors. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. The compound's CAS No. 2023832-30-4 is a key identifier for procurement, and its inclusion in chemical libraries underscores its relevance in high-throughput screening campaigns.

In summary, 1-Azetidinecarboxylic acid, 3-(1-oxopentyl)-, 1,1-dimethylethyl ester represents a versatile and increasingly important building block in modern chemistry. Its applications span drug discovery, bioconjugation, and sustainable synthesis, making it a compound of interest for researchers and industries alike. As scientific advancements continue, the demand for such specialized molecules is expected to grow, further solidifying their role in innovation.